5-bromo-2-chloro-N-[(3-phenyl-1,2-oxazol-5-yl)methyl]pyridine-3-sulfonamide

• IUPAC Name: 5-bromo-2-chloro-N-[(3-phenyl-1,2-oxazol-5-yl)methyl]pyridine-3-sulfonamide
• InChI: InChI=1S/C15H11BrClN3O3S/c16-11-6-14(15(17)18-8-11)24(21,22)19-9-12-7-13(20-23-12)10-4-2-1-3-5-10/h1-8,19H,9H2
• InChI Key: FUUPPWFQOAMKQX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=C2)CNS(=O)(=O)C3=C(N=CC(=C3)Br)Cl
• Molecular Formula: C15H11BrClN3O3S
• Molecular Weight: 428.7 g/mol

Description

5-bromo-2-chloro-N-[(3-phenyl-1,2-oxazol-5-yl)methyl]pyridine-3-sulfonamide is a compound that has gained interest in scientific research due to its potential applications in the field of medicine. This compound is a sulfonamide derivative that has shown promising results in various studies, making it a subject of interest for researchers.

Mechanism of Action

The mechanism of action of 5-bromo-2-chloro-N-[(3-phenyl-1,2-oxazol-5-yl)methyl]pyridine-3-sulfonamide is not fully understood. However, studies have suggested that the compound inhibits the activity of certain enzymes that are involved in the inflammation and tumor growth process.
Biochemical and Physiological Effects:
Studies have shown that the compound has a significant effect on the biochemical and physiological processes of the body. The compound has been shown to inhibit the activity of certain enzymes that are involved in the inflammation and tumor growth process. Additionally, the compound has been shown to have antibacterial properties, making it a potential candidate for the treatment of bacterial infections.

Advantages and Limitations for Lab Experiments

The advantages of using 5-bromo-2-chloro-N-[(3-phenyl-1,2-oxazol-5-yl)methyl]pyridine-3-sulfonamide in lab experiments include its potential as a drug candidate, its anti-inflammatory and anti-tumor properties, and its antibacterial properties. However, the limitations include the lack of understanding of its mechanism of action and the need for further research to fully explore its potential.

Future Directions

There are several future directions for research on 5-bromo-2-chloro-N-[(3-phenyl-1,2-oxazol-5-yl)methyl]pyridine-3-sulfonamide. These include further studies on its mechanism of action, exploring its potential as a drug candidate for the treatment of various diseases, and its potential as an antibacterial agent. Additionally, further research is needed to explore its potential side effects and toxicity levels.

Synthesis Methods

The synthesis of 5-bromo-2-chloro-N-[(3-phenyl-1,2-oxazol-5-yl)methyl]pyridine-3-sulfonamide involves the reaction between 2-chloro-5-bromo-pyridine-3-sulfonamide and 3-phenyl-1,2-oxazole-5-carboxaldehyde in the presence of a base. The reaction yields the desired compound, which can be purified using various techniques such as column chromatography.

Scientific Research Applications

The compound has shown potential in various scientific research areas, including medicinal chemistry, drug design, and pharmacology. Studies have shown that the compound exhibits anti-inflammatory, anti-tumor, and anti-bacterial properties, making it a promising candidate for drug development.